BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
4'-Nitro-3'-(trifluoromethyl)acetanilide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4'-Nitro-3'-
Compound Name:

(trifluoromethyl)acetanilide

Cat. No.: B133661

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 4'-Nitro-3'-(trifluoromethyl)acetanilide, a key chemical intermediate. The
information is presented to support research and development activities in the pharmaceutical
and agrochemical industries.

Chemical Identity and Structure

4'-Nitro-3'-(trifluoromethyl)acetanilide, also known as N-[4-nitro-3-
(trifluoromethyl)phenyllacetamide, is an organic compound belonging to the acetanilide class.
[1] Its structure is characterized by an acetanilide core substituted with a nitro group and a
trifluoromethyl group on the phenyl ring. These substitutions significantly influence its chemical
properties, with the nitro group imparting electron-withdrawing characteristics and the
trifluoromethyl group enhancing lipophilicity and stability.[1]
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Identifier Value
IUPAC Name N-[4-nitro-3-(trifluoromethyl)phenyllacetamide[2]
CAS Number 393-12-4[1][3]

5-Acetamido-2-nitrobenzotrifluoride, 3-
Synonyms Acetamido-6-nitrobenzotrifluoride, Flutamide
Related Compound BJ[1][3]

Molecular Formula CoH7F3N203[3][4]
SMILES CC(=0O)Nclccce(c(cl)C(F)(F)F)N(=0)=0]3]
InChl Key MIHJCLQINRFOLX-UHFFFAOYSA-N[4]

Physical and Chemical Properties

The physical properties of 4'-Nitro-3'-(trifluoromethyl)acetanilide are summarized in the table
below. These properties are crucial for handling, storage, and application in synthetic
chemistry.
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Property Value Source

Molecular Weight 248.16 g/mol [3114]
White to yellow or orange

Appearance ) ) [1]
crystalline solid/powder

Melting Point 108-109 °C, 123 °C [31[5][6]

Boiling Point (Predicted) 389.8 £42.0 °C [5]

Density (Predicted) 1.478 + 0.06 g/cm?3 [5]

3 DMSO (Slightly), Methanol
Solubility [5]

(Slightly)

Store in a cool, dry place.[3]
Recommended storage at
-20°C or in a dry, room [51[7]

temperature, sealed

Storage Conditions

environment.

Note: Discrepancies in melting point values may arise from different experimental conditions or
sample purities.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above
are not extensively published in peer-reviewed literature, as they typically follow standard
analytical methods. However, a representative synthetic protocol is available from patent
literature, outlining the preparation of 4'-Nitro-3'-(trifluoromethyl)acetanilide.

Synthesis of 4'-Nitro-3'-(trifluoromethyl)acetanilide via Nitration of m-
(trifluoromethyl)acetanilide[6]

This method involves the nitration of m-(trifluoromethyl)acetanilide using concentrated nitric
acid.

o Step 1: Reaction Setup
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o Dissolve 1.3 kg of m-(trifluoromethyl)acetanilide in 2 kg of concentrated nitric acid.

Step 2: Nitration

o Slowly heat the mixture to 45 °C to initiate and sustain the reaction.

Step 3: Quenching and Precipitation

o After the reaction is complete, pour the reaction solution into 5 kg of frozen water. This will
cause the product to precipitate out of the solution.

Step 4: Isolation and Purification

o Filter the resulting solid product from the aqueous mixture.

o Wash the collected solid with water.

Step 5: Drying
o Dry the purified solid to obtain the final product, 4'-Nitro-3'-(trifluoromethyl)acetanilide.

The reported yield for this process is approximately 61%, with a melting point of 108-109 °C.[6]

Visualized Experimental Workflow

The following diagram illustrates the synthesis workflow described in the experimental protocol
section.
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Caption: Synthesis workflow for 4'-Nitro-3'-(trifluoromethyl)acetanilide.
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Disclaimer: Signaling pathway diagrams have not been included as 4'-Nitro-3'-
(trifluoromethyl)acetanilide is a chemical intermediate and is not described in the context of
biological signaling pathways in the available literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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